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Compound of Interest

Compound Name: Acid Green 25

CAS No.: 4403-90-1

Cat. No.: B1664776

Get Quote

This document provides an in-depth technical guide for researchers, scientists, and drug

development professionals on the use of Alizarin Cyanine Green F, also known by its Colour

Index name Acid Green 25, as a biological stain. With full editorial control, this guide is

structured to offer not just protocols, but a deeper understanding of the scientific principles

behind the staining procedures, ensuring technical accuracy and field-proven insights.

Introduction to Alizarin Cyanine Green F
Alizarin Cyanine Green F is a synthetic, water-soluble anionic dye belonging to the

anthraquinone class of colorants.[1][2] While extensively utilized in the textile industry for its

vibrant green hue and strong affinity for protein fibers like wool and silk, its application in

biological research, particularly in histology, is less documented than other green acid dyes

such as Light Green SF yellowish and Fast Green FCF.[1][3][4] However, its properties as an

acid dye make it a valuable tool for staining basic cellular components, such as cytoplasm and

collagen, in tissue sections.[5]

The staining mechanism of Alizarin Cyanine Green F, as with other acid dyes, is based on an

ionic interaction between the anionic sulfonate groups of the dye and the cationic amino groups
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of proteins in the tissue.[6] This interaction is typically facilitated in an acidic environment,

which enhances the positive charge of the tissue proteins, thereby promoting stronger dye

binding.

Core Chemical and Physical Properties
A thorough understanding of the properties of Alizarin Cyanine Green F is essential for its

effective application and for troubleshooting staining procedures.

Property Value Source

Synonyms
Acid Green 25, Alizarin

Cyanine Green G, C.I. 61570
[1][4]

CAS Number 4403-90-1 [1][4]

Molecular Formula C₂₈H₂₀N₂Na₂O₈S₂ [6]

Molecular Weight 622.58 g/mol [4]

Appearance Dark green powder [2]

Solubility

Soluble in water. Slightly

soluble in ethanol and

acetone.

[1][2]

Maximum Absorbance (λmax)
~642 nm and ~608 nm in

water
[7]

Application in Histological Staining: A Trichrome
Counterstain
Alizarin Cyanine Green F is particularly well-suited as a counterstain in trichrome staining

methods, such as the Masson's trichrome stain.[3][5] In this context, it serves to provide a

contrasting color to the nuclear and cytoplasmic stains, typically staining collagen and other

connective tissue elements green. This allows for the clear differentiation of various tissue

components.
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The following protocol is a detailed, self-validating system for the use of Alizarin Cyanine Green

F as a substitute for Fast Green FCF or Light Green SF yellowish in a Masson-type trichrome

stain. The causality behind each experimental choice is explained to provide a deeper

understanding of the process.

Principle of the Trichrome Staining with Alizarin Cyanine
Green F
This method employs a sequential application of three dyes to differentially stain nuclei,

cytoplasm, and collagen.

Nuclear Staining: Weigert's iron hematoxylin is used to stain the nuclei black. The iron

mordant enhances the staining and provides sharp nuclear detail.

Cytoplasmic Staining: Biebrich scarlet-acid fuchsin stains the cytoplasm and muscle fibers

red.

Collagen Staining: A solution of phosphotungstic and phosphomolybdic acid is used as a

decolorizer. It removes the red stain from the collagen fibers, which are more porous, while

the denser cytoplasm and muscle retain the red color. This step also acts as a mordant,

preparing the collagen to be stained by the subsequent dye.

Counterstaining: Alizarin Cyanine Green F is then used to stain the collagen fibers green.

Below is a visual representation of this workflow.

Tissue Preparation Staining Steps Final Steps

Deparaffinize and
Hydrate to Water

1. Weigert's Iron Hematoxylin
(Nuclei: Black) Rinse in Water 2. Biebrich Scarlet-Acid Fuchsin

(Cytoplasm/Muscle: Red) Rinse in Water 3. Phosphotungstic/Phosphomolybdic Acid
(Decolorizes Collagen)

4. Alizarin Cyanine Green F
(Collagen: Green) 5. Acetic Acid Rinse Dehydrate, Clear,

and Mount

Click to download full resolution via product page

Workflow for Trichrome Staining with Alizarin Cyanine Green F.
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Required Reagents
Weigert's Iron Hematoxylin:

Solution A: Hematoxylin, 1% in 95% Ethanol

Solution B: 29% Ferric Chloride in Water

Biebrich Scarlet-Acid Fuchsin Solution:

Biebrich Scarlet, 0.9% in 1% Acetic Acid

Acid Fuchsin, 0.1% in 1% Acetic Acid

Phosphotungstic/Phosphomolybdic Acid Solution:

5% Phosphotungstic Acid in Water

5% Phosphomolybdic Acid in Water

Alizarin Cyanine Green F Solution (0.2% w/v):

Alizarin Cyanine Green F (Acid Green 25): 0.2 g

Distilled Water: 100 ml

Glacial Acetic Acid: 0.2 ml

1% Acetic Acid Solution

Ethanol (95% and 100%)

Xylene or Xylene Substitute

Mounting Medium

Step-by-Step Protocol
Deparaffinization and Hydration:
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1. Deparaffinize tissue sections in xylene or a xylene substitute.

2. Hydrate through graded alcohols (100%, 95%) to distilled water.

Nuclear Staining:

1. Stain in freshly mixed Weigert's iron hematoxylin for 10 minutes.

2. Rinse in running tap water for 10 minutes.

3. Differentiate in 1% acid alcohol if necessary.

4. Wash in tap water.

5. "Blue" in Scott's tap water substitute or saturated lithium carbonate solution.

6. Wash in tap water for 5 minutes.

Cytoplasmic Staining:

1. Stain in Biebrich scarlet-acid fuchsin solution for 15 minutes.

2. Rinse in distilled water.

Decolorization and Mordanting:

1. Place slides in the phosphotungstic/phosphomolybdic acid solution for 10-15 minutes. This

step is critical for the differential staining of collagen.

Collagen Staining:

1. Transfer slides directly to the 0.2% Alizarin Cyanine Green F solution and stain for 5-10

minutes.

Final Rinse and Dehydration:

1. Rinse in 1% acetic acid solution for 1 minute.

2. Dehydrate quickly through 95% and absolute ethanol.
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3. Clear in xylene or a xylene substitute.

4. Mount with a permanent mounting medium.

Expected Results
Nuclei: Black

Cytoplasm, Keratin, Muscle Fibers: Red to pink

Collagen and Mucin: Green

Safety and Handling
Alizarin Cyanine Green F should be handled with standard laboratory safety precautions.[2] It

is advisable to wear personal protective equipment, including gloves, safety glasses, and a lab

coat. Avoid inhalation of the powder and contact with skin and eyes. Store the dye in a cool, dry

place away from direct sunlight.

Troubleshooting
Problem Possible Cause Solution

Weak Green Staining Staining time too short.

Increase the incubation time in

the Alizarin Cyanine Green F

solution.

Depleted staining solution. Prepare a fresh solution.

Overstaining with Green Staining time too long.

Reduce the incubation time in

the Alizarin Cyanine Green F

solution.

Red Staining in Collagen Incomplete differentiation.

Increase the time in the

phosphotungstic/phosphomoly

bdic acid solution.

Poor Nuclear Staining Depleted hematoxylin.
Use freshly prepared Weigert's

hematoxylin.
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Conclusion
Alizarin Cyanine Green F, or Acid Green 25, is a versatile and effective anionic dye for

histological applications, particularly as a counterstain in trichrome methods for the

visualization of collagen. While less commonly cited in the literature than other green dyes, its

chemical properties support its use as a reliable substitute for Fast Green FCF and Light Green

SF yellowish. The protocols and technical information provided in this guide are designed to

empower researchers to confidently incorporate Alizarin Cyanine Green F into their staining

repertoire, with a solid understanding of the underlying principles ensuring reproducible and

high-quality results.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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